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Compound of Interest

Compound Name: 5-Chloro-2-ethoxybenzaldehyde

Cat. No.: B1347633 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
ethoxybenzaldehyde
This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 5-Chloro-2-ethoxybenzaldehyde (CAS No:

27682-64-0). Adherence to these procedures is essential for ensuring laboratory safety and

minimizing exposure risks.

Hazard Identification and Summary
5-Chloro-2-ethoxybenzaldehyde is a chemical compound that requires careful handling due

to its potential health hazards.[1] The primary risks associated with this compound are irritation

to the skin, eyes, and respiratory system.[2]

Hazard Summary Table
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Hazard Statement GHS Code Description Citations

Causes skin irritation H315

The substance can

cause irritation upon

contact with the skin.

[2][3]

Causes serious eye

irritation
H319

The substance can

cause serious irritation

if it comes into contact

with the eyes.

[1][2][3]

May cause respiratory

irritation
H335

Inhalation of dust or

vapors may lead to

irritation of the

respiratory tract.

[2][3]

Harmful if swallowed H302

Ingestion of the

substance can be

harmful to health.

[3]

May cause an allergic

skin reaction
H317

The substance may

cause a skin allergy

after contact.

[1]

Detailed Procedural Protocols
Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE is the final barrier between the user and the chemical.

The following equipment is mandatory when handling 5-Chloro-2-ethoxybenzaldehyde.

Eye and Face Protection: Wear chemical safety goggles that form a tight seal around the

eyes.[4] For tasks with a higher risk of splashing, a face shield should be worn in addition to

goggles.[4][5] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Chemically resistant gloves are required.[5] Given the nature of the compound,

nitrile or neoprene gloves are recommended, but always consult the glove manufacturer's
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compatibility chart for specific breakthrough times.[4][6] Always inspect gloves for damage

before use and wash hands thoroughly after removal.[7]

Protective Clothing: A standard laboratory coat must be worn and fully fastened.[8] For

procedures with a significant risk of spills, a chemical-resistant apron or coveralls should

be worn over the lab coat.[8]

Respiratory Protection: All handling of 5-Chloro-2-ethoxybenzaldehyde solid or solutions

should be conducted within a certified chemical fume hood to minimize inhalation exposure.

[9] If work outside a fume hood is unavoidable, a NIOSH-approved respirator with an organic

vapor cartridge is necessary.[4][10]

Footwear: Closed-toe shoes are mandatory in the laboratory. For handling larger quantities,

chemical-resistant boots with steel toes and shanks should be considered.[10]

Operational Handling Plan
A systematic approach to handling ensures minimal exposure and reduces the risk of

accidents.

Preparation:

Review the SDS: Before beginning any work, thoroughly read the Safety Data Sheet (SDS)

for 5-Chloro-2-ethoxybenzaldehyde.[4]

Work Area Setup: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[9] Verify that an eyewash station and safety shower are accessible and

operational.[11]

Assemble Materials: Gather all necessary equipment and reagents before introducing the

chemical to the work area.

Handling:

Don PPE: Put on all required personal protective equipment as outlined above.

Chemical Handling: Handle the chemical in a well-ventilated area, such as a fume hood, to

avoid breathing in dust or vapors.[2] Avoid all direct contact with skin and eyes.[7]
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Preventing Contamination: Do not eat, drink, or smoke in the laboratory.[8] Keep the

container tightly closed when not in use.[2]

After Handling:

Decontamination: Clean the work area and any equipment used.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

completing the work.[7][8]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination, and dispose

of any single-use items in the appropriate waste stream.

Waste Disposal Plan
Proper segregation and disposal of chemical waste are critical for safety and environmental

compliance.

Waste Segregation: As a halogenated organic compound, all waste containing 5-Chloro-2-
ethoxybenzaldehyde must be collected in a dedicated and clearly labeled "Halogenated

Organic Waste" container.[8][12] Do not mix with non-halogenated waste.[8]

Container Management: Use a compatible, leak-proof container for waste collection.[13] The

container must be kept securely closed except when adding waste.[14]

Labeling: The waste container must be labeled with a hazardous waste tag detailing its

contents.[13]

Storage: Store the waste container in a designated and properly ventilated satellite

accumulation area within the laboratory, away from heat or ignition sources.[7][8]

Disposal: Dispose of the waste through your institution's approved hazardous waste disposal

program.[2][7] Do not pour any amount down the drain.[7]

Hierarchy of Controls for Chemical Handling
Personal Protective Equipment is the last line of defense. The most effective safety measures

involve eliminating or reducing the hazard at its source. The following diagram illustrates this
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hierarchy.

Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)
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(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for managing chemical exposure risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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